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Compound of Interest

Compound Name: Ethyl trimethylacetate

Cat. No.: B1220292

Ethyl trimethylacetate, also known as ethyl pivalate, is a flammable liquid that requires careful
handling and disposal to ensure laboratory safety and environmental protection. This guide
provides essential information for researchers, scientists, and drug development professionals
on the proper procedures for the disposal of ethyl trimethylacetate, in addition to crucial
safety protocols.

l. Safety and Handling Precautions

Before handling ethyl trimethylacetate, it is imperative to be familiar with its potential hazards.
It is a flammable liquid and can cause irritation to the skin, eyes, and respiratory tract.[1]
Adherence to the following safety measures is mandatory:

o Personal Protective Equipment (PPE): Always wear chemical splash goggles and
appropriate protective gloves when handling ethyl trimethylacetate.[1] In situations with a
higher risk of splashing or spills, consider additional PPE such as a face shield and a flame-
resistant lab coat.

» Ventilation: All work with ethyl trimethylacetate should be conducted within a properly
functioning chemical fume hood to minimize the inhalation of vapors.[2]

« Ignition Sources: Keep ethyl trimethylacetate away from open flames, hot surfaces, and
other potential sources of ignition.[1][3] Use spark-proof tools and explosion-proof equipment
when handling this chemical.[1][3]
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o Storage: Store ethyl trimethylacetate in a cool, dry, and well-ventilated area in a tightly
sealed container.[1][2]

Il. Quantitative Data

The following table summarizes the key physical and chemical properties of ethyl
trimethylacetate for quick reference.

Property Value

Synonyms Ethyl pivalate, Ethyl 2,2-dimethylpropionate[1][4]
CAS Number 3938-95-2[1][4][5]

Molecular Formula C7H1402[4]

Molecular Weight 130.18 g/mol [4]

Appearance Clear, colorless liquid[1]

Boiling Point 118 °C[4]

Flash Point 15 °C - 16 °C (closed cup)[1][3][4]

Density 0.856 g/mL at 25 °C[4]

lll. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.
Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Containment: For small spills, use an inert absorbent material such as sand, silica gel, or a
universal binder to contain the liquid.[3]

o Collection: Carefully collect the absorbed material and place it into a compatible, sealable
container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water.
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e Waste Disposal: Dispose of the contaminated absorbent material and cleaning supplies as
hazardous waste in accordance with institutional and local regulations.

IV. Step-by-Step Disposal Procedure

The primary method for the disposal of ethyl trimethylacetate is incineration by a licensed
waste disposal facility.[2] Under no circumstances should it be disposed of down the drain or in
the regular trash.[2][6]

Experimental Protocol for Waste Collection:

o Waste Container: Obtain a clearly labeled, compatible container for flammable liquid waste.
Polyethylene containers are generally suitable.[6]

o Labeling: Affix a hazardous waste label to the container before adding any waste. The label
must clearly indicate "Hazardous Waste," "Flammable Liquid," and "Ethyl
Trimethylacetate.”

e Segregation: Do not mix ethyl trimethylacetate waste with incompatible materials such as
strong oxidizing agents, acids, or bases.[3]

» Collection: Carefully transfer the waste ethyl trimethylacetate into the designated container,
avoiding splashes and spills. This should be done in a chemical fume hood.

o Sealing: Securely close the container after each addition of waste.

o Storage: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area away from ignition sources until it is collected by the institution's
environmental health and safety (EHS) department or a licensed waste disposal contractor.

» Arranging for Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ethyl
trimethylacetate.
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Caption: Workflow for the safe disposal of ethyl trimethylacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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